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Abstract
4-Formyl-2-methoxyphenyl cyclopropanecarboxylate, a derivative of the widely recognized

flavor compound vanillin, stands as a molecule of interest in the realm of medicinal chemistry.

While its direct discovery and developmental history are not extensively documented in

dedicated publications, its chemical structure suggests a rationale for its synthesis based on

the diverse biological activities of vanillin and its analogs. This technical guide consolidates the

available chemical data, proposes a detailed synthetic protocol based on established

esterification methodologies, and explores its potential biological significance, particularly in the

context of antithrombotic research, by drawing parallels with closely related compounds. The

information presented herein is intended to serve as a foundational resource for researchers

investigating the therapeutic potential of novel vanillin esters.

Introduction and Historical Context
Vanillin (4-hydroxy-3-methoxybenzaldehyde), the primary component of natural vanilla extract,

has a rich history not only as a globally utilized flavoring agent but also as a versatile scaffold in

medicinal chemistry.[1] Its inherent phenolic hydroxyl group provides a reactive site for

structural modifications, leading to the synthesis of a vast array of derivatives with a wide

spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer

properties.[2]
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The synthesis of ester derivatives of vanillin is a common strategy to modulate its

physicochemical properties, such as lipophilicity, which can in turn influence its

pharmacokinetic and pharmacodynamic profile. The introduction of a cyclopropane ring, as in

4-Formyl-2-methoxyphenyl cyclopropanecarboxylate, is of particular interest due to the

unique conformational constraints and electronic properties conferred by this three-membered

ring system. Cyclopropane-containing molecules are found in numerous biologically active

compounds and approved drugs, often contributing to enhanced potency or metabolic stability.

While the specific historical record of the first synthesis of 4-Formyl-2-methoxyphenyl
cyclopropanecarboxylate is not readily available in peer-reviewed literature, its existence is

confirmed by its Chemical Abstracts Service (CAS) number (380336-99-2) and its availability

from various chemical suppliers. It is plausible that its synthesis was part of broader research

efforts exploring the chemical space of vanillin esters for potential applications in drug

discovery or materials science.

Physicochemical and Spectral Data
The fundamental properties of 4-Formyl-2-methoxyphenyl cyclopropanecarboxylate are

summarized in the table below. This data is essential for its identification, characterization, and

handling in a laboratory setting.

Property Value Reference

CAS Number 380336-99-2 [3]

Molecular Formula C₁₂H₁₂O₄ [3]

Molecular Weight 220.22 g/mol [3]

IUPAC Name
4-formyl-2-methoxyphenyl

cyclopropanecarboxylate

Appearance
White to off-white solid

(predicted)

Hazard Identification Irritant

Spectroscopic Data
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Spectroscopic data is critical for the structural elucidation and confirmation of synthesized 4-
Formyl-2-methoxyphenyl cyclopropanecarboxylate.

Spectroscopy Description

¹H NMR

The proton NMR spectrum is expected to show

characteristic signals for the aromatic protons of

the vanillin moiety, the methoxy group protons,

the aldehydic proton, and the protons of the

cyclopropyl ring. The specific chemical shifts

and coupling patterns are diagnostic of the final

ester structure.

¹³C NMR

The carbon-13 NMR spectrum will display

distinct resonances for each carbon atom in the

molecule, including the carbonyl carbon of the

ester, the aldehydic carbon, the aromatic

carbons, the methoxy carbon, and the carbons

of the cyclopropane ring, confirming the overall

carbon framework.

Note: While specific spectral data is available in databases such as SpectraBase, the raw data

is not reproduced here. Researchers are encouraged to consult these databases for detailed

spectra.

Synthesis and Experimental Protocols
The synthesis of 4-Formyl-2-methoxyphenyl cyclopropanecarboxylate can be achieved

through the esterification of vanillin with a suitable cyclopropanecarboxylic acid derivative. A

common and efficient method involves the reaction of vanillin with cyclopropanecarbonyl

chloride in the presence of a base. An alternative, modern approach is microwave-assisted

synthesis, which often leads to shorter reaction times and higher yields.

Proposed Synthetic Workflow
The following diagram illustrates a logical workflow for the synthesis, purification, and

characterization of 4-Formyl-2-methoxyphenyl cyclopropanecarboxylate.
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Synthesis and Characterization Workflow

Synthesis

Purification

Characterization

Vanillin + Cyclopropanecarbonyl Chloride

Reaction in suitable solvent
(e.g., Dichloromethane)

with base (e.g., Triethylamine)

Aqueous Workup
(Wash with water, brine)

Drying of organic layer
(e.g., over Na₂SO₄)

Solvent Evaporation

Column Chromatography
(Silica gel)

¹H and ¹³C NMR FTIR Spectroscopy Mass Spectrometry
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In Vivo Antithrombotic Activity Workflow

Activity Assays

Animal Acclimatization
(e.g., Male mice)

Randomization into
Treatment Groups

Oral Administration of
Test Compound, Control, or Aspirin

Bleeding Time Assay
(Tail transection method)

After 60 min

Clotting Time Assay
(Capillary tube method)

After 60 min

Data Collection and
Statistical Analysis

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1300803?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


P2Y12 Receptor Signaling Pathway in Platelets
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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